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Compound of Interest

Compound Name: Sulprofos

Cat. No.: B166734

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulprofos is an organothiophosphate insecticide and acetylcholinesterase inhibitor.[1] This
technical guide provides an in-depth overview of its core physical and chemical characteristics,
supported by detailed experimental protocols and visual diagrams to facilitate understanding
and application in research and development settings.

Chemical Identity

Identifier Value

ethoxy-(4-methylsulfanylphenoxy)-

UPAC Name propylsulfanyl-sulfanylidene-A5-phosphane
CAS Number 35400-43-2

Molecular Formula C12H1902PS3[1]

Molecular Weight 322.5 g/mol [1]

] (Image of the chemical structure of Sulprofos
Chemical Structure

would be placed here in a real document)

Physical and Chemical Properties

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b166734?utm_src=pdf-interest
https://www.benchchem.com/product/b166734?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Sulprofos
https://pubchem.ncbi.nlm.nih.gov/compound/Sulprofos
https://pubchem.ncbi.nlm.nih.gov/compound/Sulprofos
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

The physical and chemical properties of Sulprofos are crucial for understanding its

environmental fate, behavior, and toxicological profile. These properties are summarized in the

table below.

Property

Value

Experimental Protocol

Physical State

Tan-colored liquid with a
sulfide-like odor.[2]

Visual and olfactory

observation.

Melting Point -15 °C (technical grade)[2] Capillary Method
Boiling Point 155-158 °C at 0.1 mmHg[2] OECD Guideline 103
Density 1.20 g/cm3 at 20 °CJ3] Gravimetric method

Vapor Pressure <8 mmHg Knudsen Effusion Method

OECD Guideline 105 (Flask

Water Solubility Method)
etho

0.31 mg/L at 20 °C[2]

Octanol-Water Partition OECD Guideline 107 (Shake

5.48[2
2l Flask Method)

Coefficient (log Kow)

Hydrolyzes in basic conditions;

- stable in acidic or neutral )
Stability Degradation Study

conditions. Degrades in
sunlight.[2]

Experimental Protocols

Detailed methodologies for determining the key physical and chemical properties of Sulprofos
are outlined below. These protocols are based on internationally recognized guidelines and
standard laboratory practices.

Melting Point Determination (Capillary Method)

Objective: To determine the temperature at which Sulprofos transitions from a solid to a liquid
state. As Sulprofos is a liquid at room temperature, this protocol would be applicable to its
solidified form at low temperatures.
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Methodology:

Sample Preparation: A small, dried sample of solidified Sulprofos is finely powdered.

Capillary Tube Loading: The powdered sample is packed into a capillary tube to a height of
2-3 mm.[4]

Apparatus Setup: The capillary tube is placed in a melting point apparatus.[5]

Heating: The sample is heated at a controlled rate.[6] A rapid heating rate can be used
initially to determine an approximate melting point, followed by a slower rate (1-2 °C per
minute) as the expected melting point is approached for an accurate determination.[4][5]

Observation: The sample is observed through a magnifying lens.

Data Recording: The temperature at which the first droplet of liquid appears and the
temperature at which the entire sample becomes liquid are recorded as the melting point
range.[4][5]

Boiling Point Determination (OECD Guideline 103)

Objective: To determine the temperature at which the vapor pressure of Sulprofos equals the

atmospheric pressure.

Methodology (Dynamic Method):

Apparatus: A dynamic boiling point apparatus is used, which allows for the determination of
vapor pressure as well.[2][7]

Procedure: The pressure in the apparatus is systematically varied, and the corresponding
boiling temperatures are recorded.

Data Analysis: A vapor pressure-temperature curve is constructed from the collected data.

Boiling Point Determination: The normal boiling point is determined by interpolating the
temperature at which the vapor pressure equals 101.325 kPa.[2][7]
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Vapor Pressure Determination (Knudsen Effusion
Method)

Objective: To measure the low vapor pressure of a substance like Sulprofos.
Methodology:

Sample Preparation: A small, known mass of Sulprofos is placed in a Knudsen effusion cell,
which has a small orifice of a known area.[8][9]

Experimental Setup: The cell is placed in a vacuum chamber at a constant, controlled
temperature.[8]

Measurement: The rate of mass loss of the substance effusing through the orifice into the
vacuum is measured over time using an ultra-sensitive microbalance.[9]

Calculation: The vapor pressure is calculated from the rate of mass loss, the area of the
orifice, the temperature, and the molecular weight of the substance using the Knudsen
equation.[8]

Water Solubility Determination (OECD Guideline 105 -
Flask Method)

Objective: To determine the saturation concentration of Sulprofos in water at a given
temperature.

Methodology:

e Preliminary Test: A preliminary test is conducted to estimate the approximate solubility and
the time required to reach equilibrium.[10]

Equilibration: An excess amount of Sulprofos is added to a flask containing purified water.
The flask is then agitated at a constant temperature (e.g., 20 °C) for a sufficient period to
achieve equilibrium (e.g., 24-48 hours).[10][11]

Phase Separation: The mixture is centrifuged or filtered to separate the undissolved
Sulprofos from the aqueous solution.[11]
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Concentration Analysis: The concentration of Sulprofos in the clear aqueous phase is
determined using a suitable analytical method, such as Gas Chromatography with a
Nitrogen-Phosphorus Detector (GC-NPD) or High-Performance Liquid Chromatography
(HPLC).

Calculation: The water solubility is expressed as the mass of Sulprofos per volume of water
(e.g., mg/L).

Octanol-Water Partition Coefficient (log Kow)
Determination (OECD Guideline 107 - Shake Flask
Method)

Objective: To determine the ratio of the concentration of Sulprofos in n-octanol and water at

equilibrium, which indicates its lipophilicity.

Methodology:

Preparation: A solution of Sulprofos is prepared in either n-octanol or water. This solution is
then mixed with the other solvent in a separatory funnel. The n-octanol and water used are
mutually saturated beforehand.

Equilibration: The funnel is shaken vigorously for a set period to allow for the partitioning of
Sulprofos between the two phases. The mixture is then left to stand to allow the layers to
separate completely. Centrifugation can be used to aid separation.[12]

Phase Separation: The n-octanol and water phases are carefully separated.

Concentration Analysis: The concentration of Sulprofos in each phase is determined using
an appropriate analytical method (e.g., GC-NPD or HPLC).

Calculation: The partition coefficient (Kow) is calculated as the ratio of the concentration of
Sulprofos in the n-octanol phase to its concentration in the aqueous phase. The logarithm of
this value (log Kow) is then reported.

Signaling Pathway and Experimental Workflows
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Primary Signaling Pathway: Acetylcholinesterase
Inhibition

Sulprofos, like other organophosphate insecticides, exerts its primary toxic effect through the
inhibition of the enzyme acetylcholinesterase (AChE).[1] AChE is responsible for the hydrolysis
of the neurotransmitter acetylcholine (ACh) in synaptic clefts. Inhibition of AChE leads to an

accumulation of ACh, resulting in continuous stimulation of cholinergic receptors, which can

cause paralysis and death in insects.
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Normal Synaptic Function

CSVSMENENeY  Hydrolysis
Acetylcholinesterase (AChE) Choline + Acetate
NiBIton
\L\{hibition by Sulprofos

Sulprofos
. Continuous Cholinergic o .
ACh Accumulation Receptor Stimulation Toxicity / Paralysis
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Start: Prepare Reagents
(AChE, ATCI, DTNB, Sulprofos)

Encubate AChE with

various [Sulprofos]

Add Substrate (ATCI)

Enzymatic Reaction:
AChE hydrolyzes ATCI
to Thiocholine

Colorimetric Reaction:
Thiocholine + DTNB -> Yellow Product (TNB)

Measure Absorbance
at 412 nm

Analyze Data:
Calculate % Inhibition and ICso
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Quantification against
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End: Report Result
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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